Cas no 628691-93-0 (2-chloro-3-fluoropyridine-4-carboxylic acid)

• Product Name: 2-chloro-3-fluoropyridine-4-carboxylic acid
• CAS No: 628691-93-0
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD04038325
• CID: 68509
• PubChem ID: 2782812
• Update Time: 2025-04-18

2-chloro-3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoroisonicotinic acid
• 2-Chloro-3-fluoropyridine-4-carboxylic acid
• AC-27982
• FT-0657720
• SY019166
• 2-chloro-3-fluoro-4-pyridinecarboxylic acid
• A834050
• 2-chloro-3-fluoro-pyridine-4-carboxylic Acid
• SCHEMBL473869
• BCP21611
• 628691-93-0
• 2-chloranyl-3-fluoranyl-pyridine-4-carboxylic acid
• NWNWBLRKHOVSEL-UHFFFAOYSA-N
• MFCD04038325
• 2-Chloro-3-fluoropyridine-4-carboxylic acid, 97%
• DTXSID30978602
• 4-Pyridinecarboxylic acid, 2-chloro-3-fluoro-
• CS-D0957
• 2-chloro-3-fluoro-4-carboxypyridine
• 2-chloro-3-fluoro-isonicotinic acid
• AB17057
• J-508656
• 2-Chloro-3-fluoroisonicotinic acid;2-Chloro-3-fluoro-4-carboxypyridine
• EN300-112836
• 4-Pyridinecarboxylicacid,2-chloro-3-fluoro-
• Z1203161800
• AM20061391
• FT-0650056
• Ethanone, 1-(2-pyrimidinyl)
• AKOS005255695
• 922147-45-3
• FG-0445
• 2-Chloro-3-fluoro-4-carboxy pyridine
• 2-CHLORO-3-FLUOROISONICOTINICACID
• DB-024980
• BBL030207
• STL146771
• 2-chloro-3-fluoropyridine-4-carboxylic acid

• MDL： MFCD04038325
• Inchi： 1S/C6H3ClFNO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11)
• InChI Key： NWNWBLRKHOVSEL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=CN=1)F

Computed Properties

• Exact Mass: 174.98400
• Monoisotopic Mass: 174.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: solid
• Density: 1.614
• Melting Point: 199 °C (dec.)
• Boiling Point: 389.1°C at 760 mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.542
• PSA: 50.19000
• LogP: 1.57230
• Solubility: Not determined

2-chloro-3-fluoropyridine-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids